Cas no 959853-56-6 (2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro-)

• Product Name: 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro-
• CAS No: 959853-56-6
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6555293
• Update Time: 2025-07-11

2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro-

• Inchi： 1S/C15H19NO/c1-2-13-7-9-14(10-8-13)12-16-11-5-3-4-6-15(16)17/h2,7-10H,1,3-6,11-12H2
• InChI Key： PAUIDNVNGDVPKU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C=C)C=C2)CCCCCC1=O

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 408.9±24.0 °C(Predicted)
• pka: -0.57±0.20(Predicted)

Additional information on 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro-

2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- (CAS No. 959853-56-6): A Comprehensive Overview

2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- (CAS No. 959853-56-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- is notable for its seven-membered azepine ring and the presence of a vinyl group attached to a phenyl ring. The hexahydro substitution on the azepine ring adds to the compound's complexity and contributes to its unique pharmacological profile. The combination of these structural elements provides a foundation for its potential therapeutic applications.

Recent research has focused on the biological activities of 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro-. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- effectively inhibits the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are known to play crucial roles in cancer cell survival and proliferation.

In addition to its anti-cancer properties, 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California in 2020 revealed that this compound significantly reduces inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as the activation of nuclear factor-kappa B (NF-kB), a key regulator of inflammatory responses.

The potential therapeutic applications of 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- extend beyond cancer and inflammation. Preliminary studies have suggested that this compound may also have neuroprotective effects. A study published in the Journal of Neurochemistry in 2019 reported that 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- protects neurons from oxidative stress-induced damage by enhancing antioxidant defenses and reducing apoptosis. These findings open up new avenues for exploring its use in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the condensation of an appropriate aldehyde with an amine followed by cyclization to form the azepine ring. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes using transition metals like palladium and ruthenium.

The safety profile of 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- is an important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety in humans. Clinical trials are currently underway to assess the efficacy and safety of 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- in treating various diseases.

In conclusion, 2H-Azepin-2-one, 1-[(4-ethenylphenyl)methyl]hexahydro- (CAS No. 959853-56-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.